Cas no 1477568-12-9 (methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate)

• Product Name: methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate
• CAS No: 1477568-12-9
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6350071
• PubChem ID: 66098926
• Update Time: 2025-05-25

methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate
• EN300-1848907
• 1477568-12-9
• AKOS015441745

• Inchi： 1S/C12H16FNO2/c1-8-3-4-9(5-11(8)13)10(7-14)6-12(15)16-2/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： VYUSFFVSFLSTSK-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate

Introduction to Methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate (CAS No. 1477568-12-9)

Methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate (CAS No. 1477568-12-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits potential applications in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate consists of a butanoate ester moiety linked to an amino group, with a phenyl ring substituted at the 3-position by a fluorine atom and at the 4-position by a methyl group. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of both amino and fluoro substituents enhances its reactivity and utility in various chemical transformations.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoro group into pharmaceutical candidates often leads to increased bioavailability and prolonged half-life, making such compounds attractive for drug design. Methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate aligns with this trend, offering a versatile building block for the synthesis of fluorinated derivatives with potential therapeutic benefits.

One of the most compelling aspects of methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in inflammation and cancer metabolism. These findings underscore the compound's significance as a key intermediate in medicinal chemistry.

The pharmacological potential of derivatives derived from methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate has been explored through several preclinical studies. These investigations have highlighted its ability to modulate key signaling pathways implicated in diseases such as cancer and neurodegenerative disorders. The amino and fluoro substituents play crucial roles in determining the compound's interaction with biological targets, thereby influencing its pharmacological activity.

Advances in synthetic methodologies have further enhanced the accessibility and scalability of producing methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate. Modern techniques, including catalytic asymmetric synthesis and flow chemistry, have enabled the efficient construction of complex molecular architectures. These innovations not only facilitate the production of high-purity intermediates but also open new avenues for exploring their applications in drug discovery.

The integration of computational chemistry into the design and optimization process has also contributed to the understanding of methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent and selective derivatives. Such computational approaches are indispensable tools in modern drug development pipelines.

Future research directions for methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate include exploring its role in combinatorial chemistry libraries and high-throughput screening campaigns. These efforts aim to identify novel bioactive compounds with therapeutic potential across multiple disease areas. The compound's versatility as a scaffold for structural diversification makes it an ideal candidate for such exploratory studies.

In conclusion, methyl 4-amino-3-(3-fluoro-4-methylphenyl)butanoate represents a significant advancement in pharmaceutical chemistry, offering a rich foundation for developing innovative therapeutic agents. Its unique structural features, coupled with its potential applications in drug discovery, position it as a cornerstone compound in modern medicinal chemistry research.